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Compound of Interest |

3-(3-Chlorophenyl)-4'-
Compound Name:
methylpropiophenone
CAS No.: 898762-17-9
Cat. No.: B3023789

Executive Summary & Core Directive

The Critical Rule: 3-(3-Chlorophenyl)-4'-methylpropiophenone contains a chlorine
substituent on the aromatic ring. Therefore, it MUST be classified and disposed of as
Halogenated Organic Waste.

Operational Impact: Failure to segregate this compound from non-halogenated solvents (e.g.,
acetone, ethanol) will result in the rejection of waste streams by disposal facilities or significant
surcharges. Halogenated compounds require specialized high-temperature incineration with
acid gas scrubbing to prevent the formation of dioxins and hydrochloric acid.

Chemical Profile & Hazard Identification

Before initiating disposal, verify the physical and chemical state of the substance. As a
substituted dihydrochalcone derivative, this compound shares hazard characteristics with both
chlorinated aromatics and aromatic ketones.
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Property

Specification

Operational Implication

Chemical Class

Halogenated Aromatic Ketone

Strict Segregation Required.
Do not mix with general

organic waste.

Physical State

Solid (typically) or Viscous Oll

Requires solid waste drums or
safety cans depending on

state.

Hazards (GHS)

Irritant (Skin/Eye), Aquatic
Toxicity

PPE is mandatory. Do not

discharge to sewer.

Incompatible with strong

Reactivity Stable under normal conditions  oxidizing agents and strong
bases.[1]
Combustible. Classify as
Flash Point >100°C (Estimated) "Ignitable” if in solution with

flammable solvents.

Strategic Disposal Logic: The Segregation Protocol

The primary failure point in laboratory waste management is the accidental mixing of

halogenated and non-halogenated streams. Use the following logic flow to determine the

correct waste stream.
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Start: Identify Waste State

Is the material a Solid?

No (Liquid/Solution)

Is it Pure Chemical? Is it dissolved in solvent?

Yes (Pure Substance)/ No (Contaminated Wipes/Solids)

DISPOSAL A:
Solid Hazardous Waste Bin Is the solvent Halogenated?
(Label: Halogenated Organic Solid)

Yes (e.g., DCM, Chloroform)/No (e.g., Acetone) - *CONTAMINATED*

DISPOSAL B: DISPOSAL C:

Halogenated Solvent Carboy
(Red Can/Safety Can)

Non-Halogenated Solvent Carboy
(Only if <2% Halogen content)

Click to download full resolution via product page

Figure 1:Waste Stream Decision Tree. Note that adding a halogenated solute to a non-
halogenated solvent converts the entire mixture into Halogenated Waste.

Detailed Disposal Procedures
Protocol A: Routine Waste Disposal (Solids & Mother Liquors)

¢ Segregation:

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b3023789?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Solids: Place pure solid chemical or contaminated weighing boats/gloves into a wide-
mouth HDPE drum labeled "Hazardous Waste - Solid."

o Liquids: Pour solutions into the designated Halogenated Waste carboy.

o Crucial Check: Ensure the container material is compatible (HDPE or Glass). Avoid low-
grade plastics if the solvent carrier is aggressive (e.g., DCM).

e Labeling (RCRA Compliance):
o Attach a hazardous waste tag immediately upon the first addition of waste.

o Constituents: List "3-(3-Chlorophenyl)-4'-methylpropiophenone” explicitly. Do not use
abbreviations.

o Hazard Checkboxes: Mark "Toxic" and "Irritant.” If dissolved in a flammable solvent, mark
"Ignitable.”

e Storage:
o Store in a Satellite Accumulation Area (SAA).[2]
o Keep the container closed at all times unless adding waste.[3][4]

o Secondary containment (spill tray) is mandatory.[2]

Protocol B: Emergency Spill Response

If a spill occurs, immediate containment is required to prevent environmental release (aquatic
toxicity).

1. Alert & Evacuate 2. Don PPE 3. Containment > 4. Absorption 5. Decontaminal tion Collezt. :I:S::z:!ia] &5
(If >100mL or Aerosolized) (Nitrile Gloves, Goggles, Lab Coat) Circle spill with Vermiculite/Pads Cover liquid completely Wash area with soap/water Halogenated Solid Waste

Click to download full resolution via product page

Figure 2:Emergency Spill Response Workflow for Halogenated Ketones.
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Step-by-Step Cleanup:

Isolate: Demarcate the area.

PPE: Wear double nitrile gloves, safety goggles, and a lab coat. If the substance is a fine
powder, use an N95 or P100 respirator to avoid inhalation.

Absorb:

o Liquid: Cover with vermiculite, sand, or commercial solvent absorbent pads.

o Solid: Do not dry sweep (creates dust). Cover with wet paper towels or use a HEPA
vacuum designated for chemical cleanup.

Collect: Scoop absorbed material into a heavy-duty plastic bag or wide-mouth jar.

Wash: Clean the surface with a detergent solution (e.g., Alconox) and water. Collect the rinse
water as Halogenated Liquid Waste.

Finalize: Label the waste container as "Spill Debris: Contains 3-(3-Chlorophenyl)-4'-
methylpropiophenone.”

Regulatory & Compliance Framework

EPA/RCRA Classification:

o While not always explicitly listed (U-list or P-list) by specific CAS number, this compound
falls under the "Cradle-to-Grave" management requirement for hazardous waste.

o If spent solvents are involved (e.g., Methylene Chloride), the waste code FO02 applies [1].

[51I6]1[7]
o If the waste exhibits ignitability (flash point <60°C due to solvent), code D001 applies [2].
Halogen Content Rule:

o Most disposal facilities set a limit (often 1% or 2%) for halogen content in "Non-
Halogenated" streams. Because this molecule contains chlorine, even a small amount can
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contaminate a non-halogenated drum, triggering expensive "off-spec” charges [3].

References

» U.S. Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. (F-List definitions for halogenated solvents).
Available at: [Link]

+ U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Orientation Manual. (Guidelines on Ignitability DO01). Available at: [Link]

* Princeton University EHS.Waste Removal and Waste Management: Halogenated vs Non-
Halogenated Solvents. (Standard operating procedure for segregation). Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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